Cas no 1935477-53-4 (2-(chloromethyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 2-(chloromethyl)-1H-imidazole-4-carboxylic acid
• CAS No: 1935477-53-4
• MF: C₅H₅ClN₂O₂
• MW: 160.558399915695
• CID: 5153123
• PubChem ID: 131051615
• Update Time: 2025-05-20

2-(chloromethyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylic acid, 2-(chloromethyl)-
• 2-(chloromethyl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C5H5ClN2O2/c6-1-4-7-2-3(8-4)5(9)10/h2H,1H2,(H,7,8)(H,9,10)
• InChI Key： CIORMFJYHNWWNG-UHFFFAOYSA-N
• SMILES： C1(CCl)NC(C(O)=O)=CN=1

Additional information on 2-(chloromethyl)-1H-imidazole-4-carboxylic acid

2-(Chloromethyl)-1H-Imidazole-4-Carboxylic Acid: A Comprehensive Overview

2-(Chloromethyl)-1H-imidazole-4-carboxylic acid (CAS No. 1935477-53-4) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and advanced materials. The molecule consists of an imidazole ring, a chloromethyl group, and a carboxylic acid moiety, each contributing to its versatile chemical properties.

The imidazole ring, a five-membered heterocyclic structure with two nitrogen atoms, is a key feature of 2-(chloromethyl)-1H-imidazole-4-carboxylic acid. This ring is known for its aromaticity and ability to participate in hydrogen bonding, making it a valuable component in various biochemical interactions. The chloromethyl group (-CH2Cl) attached to the imidazole ring introduces additional reactivity and functionality, enabling the compound to undergo a range of chemical transformations. The carboxylic acid group (-COOH), located at the 4-position of the imidazole ring, further enhances the compound's versatility by providing acidic properties and the ability to form salts or esters.

Recent studies have highlighted the potential of 2-(chloromethyl)-1H-imidazole-4-carboxylic acid in drug design. Researchers have explored its role as a building block for creating bioactive molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with inflammatory diseases. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 2-(chloromethyl)-1H-imidazole-4-carboxylic acid has shown promise in material science. Its ability to form coordination complexes with metal ions has been leveraged in the synthesis of metal-organic frameworks (MOFs) and other porous materials. A 2023 paper in *Chemistry of Materials* reported that incorporating this compound into MOFs significantly enhances their gas adsorption capabilities, making them suitable for applications in gas storage and separation technologies.

The synthesis of 2-(chloromethyl)-1H-imidazole-4-carboxylic acid typically involves multi-step organic reactions. One common approach includes the alkylation of imidazole derivatives followed by oxidation or hydrolysis steps to introduce the carboxylic acid group. Researchers have optimized these processes to improve yield and purity, ensuring scalability for industrial applications.

From an environmental perspective, understanding the degradation pathways of 2-(chloromethyl)-1H-imidazole-4-carboxylic acid is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV light or microbial action, the compound undergoes hydrolysis or oxidative cleavage, leading to the formation of less complex byproducts. These findings are essential for developing sustainable practices in its production and disposal.

In conclusion, 2-(chloromethyl)-1H-imidazole-4-carboxylic acid (CAS No. 1935477-53-4) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and material science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.